Cas no 1261558-45-5 (7-Iodonaphthalene-2-acetic acid)

• Product Name: 7-Iodonaphthalene-2-acetic acid
• CAS No: 1261558-45-5
• MF: C₁₂H₉IO₂
• MW: 312.103135824203
• CID: 4936059
• Update Time: 2025-05-20

7-Iodonaphthalene-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 7-Iodonaphthalene-2-acetic acid

• Inchi： 1S/C12H9IO2/c13-11-4-3-9-2-1-8(6-12(14)15)5-10(9)7-11/h1-5,7H,6H2,(H,14,15)
• InChI Key： FIRDRKUHKLARRU-UHFFFAOYSA-N
• SMILES： IC1C=CC2C=CC(CC(=O)O)=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3

Additional information on 7-Iodonaphthalene-2-acetic acid

7-Iodonaphthalene-2-acetic Acid: A Comprehensive Overview

7-Iodonaphthalene-2-acetic acid (CAS No. 1261558-45-5) is a synthetic organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique properties and potential applications. This compound, also referred to as INA (Iodo-Naphthyl Acetic Acid), belongs to the class of auxin analogs, which are widely studied for their role in plant growth regulation and their potential therapeutic effects in human health.

The chemical structure of 7-Iodonaphthalene-2-acetic acid consists of a naphthalene ring system with an iodine substituent at the 7-position and an acetic acid group at the 2-position. This arrangement imparts the molecule with distinct electronic and steric properties, making it highly versatile for various applications. Recent studies have highlighted its ability to modulate cellular signaling pathways, particularly those involving the Wnt/β-catenin axis, which is crucial in both developmental biology and cancer research.

One of the most promising areas of research involving 7-Iodonaphthalene-2-acetic acid is its role in plant science. As an auxin analog, it has been demonstrated to enhance root development and improve stress tolerance in crops. This has significant implications for agriculture, especially in the context of climate change and the need for sustainable food production. Researchers have also explored its potential as a biocontrol agent against plant pathogens, further underscoring its importance in agricultural biotechnology.

In the realm of pharmacology, 7-Iodonaphthalene-2-acetic acid has shown potential as a lead compound for drug development. Its ability to inhibit certain kinases and modulate cellular proliferation makes it a candidate for anti-cancer therapies. Recent advancements in medicinal chemistry have enabled the synthesis of derivatives with improved bioavailability and efficacy, paving the way for preclinical trials.

The synthesis of 7-Iodonaphthalene-2-acetic acid involves a multi-step process that typically begins with the preparation of naphthalene derivatives followed by iodination and acetylation. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and purity. Innovations in catalytic methods and green chemistry have made this synthesis more efficient and environmentally friendly.

From an environmental perspective, understanding the fate and transport of 7-Iodonaphthalene-2-acetic acid in ecosystems is essential for assessing its safety. Studies have shown that it undergoes rapid degradation under UV light, reducing its persistence in aquatic environments. However, further research is needed to evaluate its long-term impact on non-target organisms.

In conclusion, 7-Iodonaphthalene-2-acetic acid (CAS No. 1261558-45-5) stands as a versatile compound with applications spanning multiple disciplines. Its role as an auxin analog, coupled with its potential therapeutic benefits, positions it as a valuable tool for future innovations in agriculture and medicine. As research continues to uncover new facets of this compound, its significance in both academic and industrial settings is expected to grow.